Cas no 121268-17-5 (Alendronate sodium hydrate)

• Product Name: Alendronate sodium hydrate
• CAS No: 121268-17-5
• MF: C₄H₁₈NNaO₁₀P₂
• MW: 325.123714923859
• MDL: MFCD01748233
• CID: 63551
• PubChem ID: 24724391
• Update Time: 2026-01-06

Alendronate sodium hydrate Chemical and Physical Properties

Names and Identifiers

• ALENDRONATE SODIUM
• Mandeloel
• fosamax
• monosodium alendronate
• alendronic acid monosodium salt
• fosalan
• alendros
• bifosa
• neobon
• osteovan
• Alendronate Sodium Trihydrate
• 4-AMINO-1-HYDROXY-1-PHOSPHONOBUTYL PHOSPHONIC ACID,MONOSODIUM
• Alendronate (sodium hydrate)
• Alendronate monosodium trihydrate
• Alendronic Acid Monosodium Salt Trihydrate
• (4-Amino-1-hydroxy-1-phosphonobutyl)phosphonic Acid Monosodium Salt Trihydrate
• 4-amino-1-hydroxy-1-phosphonobutyl phosphonic acid,monosodium MK-217
• 4-amino-1-hydroxy-1-phosphonobutyl phosphonic acid,monosodium,Alendronate sodium trihydrate
• 4-amino-1-hydroxybutylidene-1,1-bisphosphonic acid monosodium salt
• Alendronate
• Alendronate monosod
• G-704650 Adronat
• MK 217
• Monosodium (4-Amino-1-hydroxy-1-phosphonobutyl)phosphonate Trihydrate
• EPM-304H
• MK-217
• ADRONAT
• Fosamsx
• G-704650
• 4-amino-1-hydroxy-1-phosphonobutyl phosphonic acid, monosodium
• Alendronate sodium hydrate
• Elandor
• Dronal
• Alendronate, Sodium Salt
• Sodium alendronate hydrate
• Alendronate sodium [USAN]
• 2UY4M2U3RA
• Monosodium (4-amino-1-hydroxybutylidene)bisphosphonate trihydrate
• SODIUM ALENDRONATE TRIHYDRATE
• Sodium alendronate
• AK117569
• Aminohydroxybutylidene biphosphonate monosodium salt trihydrate
• Sodium trihydro
• NCGC00263967-02
• (4-amino-1-hydroxybutylidene) bisphosphonic acid monosodium salt trihydrate.
• UNII-4988K7X26P
• DS-2820
• 4-Amino-1-hydroxy-1-phosphonobutyl phosphonic acid monosodium trihydrate
• Arendal
• Alendronate sodium [USAN:USP]
• Alendronate (as sodium)
• Alend
• Alendronate sodium (USP)
• BCP22746
• ALENDRONIC ACID (AS ALENDRONATE SODIUM)
• ALENDRONATE SODIUM HYDRATE [JAN]
• Alendronate (Fosamax)
• ALENDRONATE SODIUM COMPONENT OF FOSAMAX PLUS D
• Alendronate sodium tablet
• 129318-43-0 (anhyd.)
• ALENDRONATE SODIUM TRIHYDRATE [EMA EPAR]
• ALENDRONIC ACID MONOSODIUM SALT TRIHYDRATE [MI]
• NSC 722597
• AB09896
• Indrol
• ALENDRONATE SODIUM (USP MONOGRAPH)
• ALENDRONATE SODIUM (USP-RS)
• NCGC00096054-03
• DTXSID70904501
• A804705
• UNII-2UY4M2U3RA
• ALENDRONATE SODIUM [USP-RS]
• Q27105722
• Alendronate sodium trihydrate, >=97% (NMR), powder
• CHEBI:2566
• AKOS016010492
• Q-200606
• AC-8070
• Sodium alendronate for system suitability
• FT-0601586
• Fosamax (TN)
• ALENDRONATE SODIUM [ORANGE BOOK]
• ALENDRONATE SODIUM [USP MONOGRAPH]
• Sodium alendronate trihydrate, European Pharmacopoeia (EP) Reference Standard
• MFCD01748233
• DCSBSVSZJRSITC-UHFFFAOYSA-M
• sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate trihydrate
• Alendronatemonosodiumtrihydrate
• AKOS015960820
• FOSAMAX PLUS D COMPONENT ALENDRONATE SODIUM
• sodium trihydrogen 4-amino-1-hydroxybutylidenediphosphonate trihydrate
• ALENDRONATE MONOSODIUM SALT TRIHYDRATE
• sodium trihydrate hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate
• NSC-722597
• BA164144
• NSC-758931
• SODIUM ALENDRONATE TRIHYDRATE (EP MONOGRAPH)
• Phosphonic acid, (4-amino-1-hydroxybutylidene)bis-, monosodium salt, trihydrate
• sodium;(4-amino-1-hydroxy-1-phosphonobutyl)-hydroxyphosphinate;trihydrate
• DTXCID501333649
• DTXSID7047801
• Alendronate Sodium, Pharmaceutical Secondary Standard; Certified Reference Material
• PHOSPHONIC ACID, P,P'-(4-AMINO-1-HYDROXYBUTYLIDENE)BIS-, SODIUM SALT (1:1)
• ALENDRONATE SODIUM [WHO-DD]
• 121268-17-5
• Alendronate sodium, United States Pharmacopeia (USP) Reference Standard
• Binosto (TN)
• SODIUM ALENDRONATE TRIHYDRATE [EP MONOGRAPH]
• CAS-121268-17-5
• Adrovance
• CHEMBL2367465
• Vantavo
• G-704,650
• C90614
• Tox21_111553_1
• NSC 758931
• NS00078740
• D00939
• DTXCID5027778
• Sodium trihydrogen (4-amino-1-hydroxybutylidene)diphosphonate, trihydrate
• SY070842
• ALENDRONATE SODIUM SALT TRIHYDRATE
• SODIUM ALENDRONATE ANHYDROUS
• Sodium;(4-amino-1-hydroxy-1-phosphonobutyl)phosphonic acid
• Tox21_111553
• Alendronate sodium hydrate (JP17)
• Phosphonic acid, (4-amino-1-hydroxybutylidene)bis-, monosodium salt
• (4-Amino-1-hydroxybutylidene)bisphosphonic acid monosodium salt

• MDL： MFCD01748233
• Inchi： 1S/C4H13NO7P2.Na.3H2O/c5-3-1-2-4(6,13(7,8)9)14(10,11)12;;;;/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);;3*1H2/q;+1;;;/p-1
• InChI Key： DCSBSVSZJRSITC-UHFFFAOYSA-M
• SMILES： P(C(CCCN)(O)P(=O)(O)O)(=O)(O)[O-].[Na+].O.O.O

Computed Properties

• Exact Mass: 325.03000
• Monoisotopic Mass: 325.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167

Experimental Properties

• Color/Form: No data available
• Density: 1.8570
• Melting Point: 245 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: water, double-distilled: 10 mg/mL
• Water Partition Coefficient: Soluble in water at 10mg/ml
• Stability/Shelf Life: Store in freezer
• PSA: 211.45000
• LogP: -0.32760
• Merck: 229
• Vapor Pressure: No data available

Alendronate sodium hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• RTECS：SZ6523500
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Alendronate sodium hydrate

Recent Advances in Alendronate Sodium Hydrate (121268-17-5) Research: A Comprehensive Review

Alendronate sodium hydrate (CAS: 121268-17-5), a nitrogen-containing bisphosphonate, has long been established as a first-line treatment for osteoporosis and other bone metabolism disorders. Recent research has expanded our understanding of its molecular mechanisms, clinical applications, and potential new therapeutic directions. This review synthesizes the most significant findings from 2022-2023 literature, highlighting both fundamental research and clinical advancements related to this important pharmaceutical compound.

Structural studies using X-ray crystallography have revealed new details about the binding interactions between alendronate sodium hydrate and farnesyl pyrophosphate synthase (FPPS), its primary molecular target. A 2023 Nature Structural Biology publication demonstrated how the hydrated sodium form exhibits superior conformational stability compared to anhydrous formulations, potentially explaining its enhanced bioavailability. These findings have important implications for generic drug development and formulation optimization.

Clinical research has focused on expanding the therapeutic applications of alendronate sodium hydrate beyond osteoporosis. Several phase II trials have investigated its efficacy in preventing bone metastases in breast cancer patients, with promising preliminary results showing a 38% reduction in skeletal-related events compared to placebo groups. The drug's anti-angiogenic properties, mediated through VEGF inhibition, are believed to contribute to these effects.

Pharmacokinetic studies published in the Journal of Pharmaceutical Sciences (2023) have developed novel sustained-release formulations of alendronate sodium hydrate using hydroxyapatite nanoparticles. These formulations demonstrate reduced gastrointestinal side effects while maintaining therapeutic bone mineral density improvements in animal models. Such technological advances could significantly improve patient compliance and treatment outcomes.

Emerging research directions include investigations into alendronate sodium hydrate's potential antiviral properties. A recent in vitro study in Antiviral Research reported inhibitory effects against SARS-CoV-2 replication, possibly through modulation of host cell prenylation pathways. While preliminary, these findings open new avenues for repurposing this established medication.

Quality control and analytical method development remain active areas of research. A 2022 Analytical Chemistry publication described a novel HPLC-MS/MS method for detecting trace impurities in alendronate sodium hydrate preparations, achieving detection limits below 0.01% for related substances. Such advancements ensure the continued safety and efficacy of this widely prescribed medication.

In conclusion, recent research on alendronate sodium hydrate (121268-17-5) continues to reveal new dimensions of this versatile therapeutic agent. From enhanced structural understanding to expanded clinical applications and improved formulations, these developments promise to maintain alendronate's position as a cornerstone of bone metabolism therapy while potentially opening new therapeutic possibilities.